Cas no 2229540-67-2 (1-(2,5-difluoro-4-nitrophenyl)propan-2-ol)

• Product Name: 1-(2,5-difluoro-4-nitrophenyl)propan-2-ol
• CAS No: 2229540-67-2
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6173242
• PubChem ID: 165763300
• Update Time: 2025-10-29

1-(2,5-difluoro-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-nitrophenyl)propan-2-ol
• 2229540-67-2
• EN300-1787789

• Inchi： 1S/C9H9F2NO3/c1-5(13)2-6-3-8(11)9(12(14)15)4-7(6)10/h3-5,13H,2H2,1H3
• InChI Key： JNXWECBJNOMDOI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2,5-difluoro-4-nitrophenyl)propan-2-ol

Research Brief on 1-(2,5-difluoro-4-nitrophenyl)propan-2-ol (CAS: 2229540-67-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(2,5-difluoro-4-nitrophenyl)propan-2-ol (CAS: 2229540-67-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated nitroaromatic alcohol derivative exhibits unique physicochemical properties that make it a promising candidate for various applications, including medicinal chemistry, drug discovery, and chemical biology probes. Recent studies have focused on its synthesis, structural characterization, and potential biological activities.

A 2023 study published in the Journal of Medicinal Chemistry reported the development of an improved synthetic route for 1-(2,5-difluoro-4-nitrophenyl)propan-2-ol, achieving a 78% yield through a modified nucleophilic aromatic substitution reaction. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further biological evaluation. The presence of both fluorine atoms and the nitro group in the aromatic ring provides unique electronic properties that influence its reactivity and potential interactions with biological targets.

In pharmacological research, preliminary in vitro studies have demonstrated that 1-(2,5-difluoro-4-nitrophenyl)propan-2-ol shows moderate inhibitory activity against certain kinase enzymes, particularly those involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12.3 μM against p38 MAP kinase, suggesting potential as a lead compound for anti-inflammatory drug development. The compound's ability to penetrate cell membranes, as demonstrated in cellular uptake studies, further supports its potential as a pharmacologically active molecule.

The fluorinated nature of this compound has also attracted attention in positron emission tomography (PET) tracer development. Researchers at Massachusetts General Hospital recently (2024) explored the possibility of incorporating fluorine-18 into the molecular scaffold, creating [18F]-labeled derivatives for potential use as imaging agents. While still in early stages, this application capitalizes on the compound's favorable pharmacokinetic properties and the strategic placement of fluorine atoms in its structure.

From a chemical biology perspective, 1-(2,5-difluoro-4-nitrophenyl)propan-2-ol has shown promise as a versatile building block for the development of activity-based probes. Its nitro group can be selectively reduced to an amine, allowing for subsequent conjugation with various reporter tags or affinity handles. Recent work published in ACS Chemical Biology (2023) demonstrated its successful incorporation into probes targeting cysteine proteases, with the fluorinated aromatic system providing enhanced binding specificity.

Ongoing research is investigating the metabolic fate of this compound, with preliminary data suggesting that the difluoro substitution pattern significantly reduces oxidative metabolism compared to non-fluorinated analogs. This property could potentially translate to improved metabolic stability in drug development applications. However, comprehensive toxicological studies are still needed to fully evaluate its safety profile.

In conclusion, 1-(2,5-difluoro-4-nitrophenyl)propan-2-ol represents an interesting chemical entity with multiple potential applications in pharmaceutical research and chemical biology. Its unique combination of fluorination and nitro functionality offers opportunities for further structural optimization and biological evaluation. Future research directions likely include more extensive structure-activity relationship studies, optimization of synthetic routes for scale-up, and exploration of additional biological targets.